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Compound of Interest

Compound Name: 5-Bromo-2-ethylpyridine

Cat. No.: B1339753

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-ethylpyridine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
detailed overview of the safety precautions, handling procedures, and emergency responses
related to 5-Bromo-2-ethylpyridine.

Hazard Identification and Classification

5-Bromo-2-ethylpyridine is classified as a substance that requires careful handling due to its
potential health hazards. The primary concerns associated with this chemical are irritation to
the skin, eyes, and respiratory system.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]

Physicochemical and Toxicological Data
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Comprehensive experimental data on the toxicological properties of 5-Bromo-2-ethylpyridine
is not readily available in the provided search results. However, the following table summarizes
its known physical and chemical properties.

Property Value Source
Molecular Formula C7H8BrN [3]
Molecular Weight 186.05 g/mol [11[3]
CAS Number 38749-90-5 [3]
Appearance Clear Liquid [4]
Purity >97% [3]

Note: Further toxicological studies may be required for a complete risk assessment.

Safe Handling and Storage Protocols

To minimize exposure and ensure a safe working environment, the following handling and
storage procedures should be strictly adhered to.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors.[2][5]

o Avoid all personal contact, including inhalation of mists or vapors.[6]

o Wear appropriate personal protective equipment (PPE) at all times.[2][3]

e Wash hands and any exposed skin thoroughly after handling.[2][5]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

o Take precautionary measures against static discharge.

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store away from heat, sparks, open flames, and hot surfaces.[4]

Store in a locked-up area or an area accessible only to qualified or authorized personnel.

Incompatible materials include strong oxidizing agents.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent exposure to 5-

Bromo-2-ethylpyridine.

PPE Type

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][7]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[2][7]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air and keep
them in a position comfortable for breathing. If

the person feels unwell, seek medical advice.[2]

[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2] If skin irritation occurs,
seek medical advice.[2] Contaminated clothing

should be removed and washed before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.
[2] If contact lenses are present, remove them if
it is easy to do so and continue rinsing.[2] If eye

irritation persists, seek medical attention.[2]

Ingestion

Rinse the mouth with water.[4] If the individual
feels unwell, call a poison center or doctor for

medical advice.[7]

Fire-Fighting Measures

Suitable Extinguishing Media:

Dry chemical

Foam

Water spray

Carbon dioxide[2]

Specific Hazards:

e The chemical may decompose upon combustion or at high temperatures to generate

poisonous fumes.[2]
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» Hazardous combustion products can include carbon oxides, nitrogen oxides, and
halogenated compounds.[2]

» Closed containers may explode when exposed to the heat of a fire.[2]
Protective Equipment for Firefighters:
o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[2][7]

Accidental Release Measures

In the case of a spill or leak, the following procedures should be followed to contain and clean
up the material safely.

Personal Precautions:

Evacuate the area and keep unnecessary personnel away.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Avoid breathing vapors or mists.

Environmental Precautions:

e Prevent the product from entering drains or waterways.[2]
Methods for Cleaning Up:

o For small spills, use an inert, liquid-absorbent material (e.g., Chemizorb®) to take up the
spill.

» Collect the absorbed material and place it into a suitable, labeled container for disposal.[6]

¢ Clean the affected area thoroughly.

Visual Guides and Workflows
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To further aid in the understanding of safety protocols, the following diagrams illustrate key
logical workflows and relationships.

5-Bromo-2-ethylpyridine Spill Response
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and Equipment
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Caption: Workflow for handling a spill of 5-Bromo-2-ethylpyridine.
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Hazard Profile: 5-Bromo-2-ethylpyridine
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Caption: Relationships between the primary hazards of 5-Bromo-2-ethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-ethylpyridine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339753#5-bromo-2-ethylpyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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